Cas no 480-49-9 (Filipin III)

• Product Name: Filipin III
• CAS No: 480-49-9
• MF: C₃₅H₅₈O₁₁
• MW: 654.828432559967
• MDL: MFCD30742956
• CID: 329226
• PubChem ID: 6433194
• Update Time: 2025-04-19

Filipin III Chemical and Physical Properties

Names and Identifiers

• Filipin
• Filipin III
• 14-Deoxylagosin
• 15-Deoxylagosin
• 1',26-Dihydroxyfilipin I
• 1'-Hydroxyfilipin II
• 1'-epi-Filipin IV
• Filimarisin
• NSC 3364
• NSC 38092
• NSC-38092
• BRD-K91940914-001-01-5
• Filipina
• Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one, 4,6,8,10,12,14,16,27-octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-, (3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-
• CHEBI:83267
• BF162726
• 11078-21-0
• Oxacyclooctacosane, filipin III deriv.
• HY-N6718
• NS00122263
• TK-336
• Filipinum
• Filipine
• NSC-3364
• MFCD30742956
• F82421
• (3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,16,27-octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• CHEMBL252059
• FILIPIN DERIVATIVE
• 480-49-9
• (3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,16,27-octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyloxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• NSC3364
• 4,6,8,10,12,14,16,27-Octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• AKOS032947194
• Filipin (USAN)
• CS-0099763
• Q2073868
• U-5956
• SCHEMBL17210465
• HMS3649M19
• 1',26-dihydroxyfilipin
• D04186
• NCI60_002956
• 4,6,8,10,12,14,16,27-octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• KBio3_001590
• KBio2_004609
• 4,6,8,10,12,14,16,27-octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyloxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• KBioSS_002041
• Spectrum3_000755
• DivK1c_006983
• DTXSID60861997
• KBio2_002041
• Spectrum4_001077
• SpecPlus_000887
• Spectrum_001561
• KBio1_001927
• KBio2_007177
• KBioGR_001434
• PD162698
• UNII-87Z59R7D14
• Filipine [INN-French]
• FILIPIN [USAN]
• FILIPIN III [MI]
• U 5956
• Filimarisin (VAN)
• 87Z59R7D14
• FILIPIN [INN]
• Filipin [USAN:INN]
• 3,5,7,9,11,13,15,26,27-Nonahydroxy-2-(1-hydroxyhexyl)-16-methyl-16,18,20,22,24-octacosapentaensaeure-1,27-lacton
• Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one, 4,6,8,10,12,14,16,27-octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-
• Filipinum [INN-Latin]
• Filipina [INN-Spanish]
• Filipin IV
• IMQSIXYSKPIGPD-YQRUMEKGSA-N

• MDL： MFCD30742956
• Inchi： 1S/C35H58O11/c1-4-5-11-16-31(42)34-33(44)22-29(40)20-27(38)18-25(36)17-26(37)19-28(39)21-32(43)23(2)14-12-9-7-6-8-10-13-15-30(41)24(3)46-35(34)45/h6-10,12-15,24-34,36-44H,4-5,11,16-22H2,1-3H3/b7-6+,10-8+,12-9+,15-13+,23-14+/t24-,25+,26-,27+,28-,29+,30+,31-,32+,33+,34-/m1/s1
• InChI Key： IMQSIXYSKPIGPD-YQRUMEKGSA-N
• SMILES： O[C@H]1C[C@H](C[C@H](C[C@H](C[C@H](C[C@H](C[C@@H](C(=CC=CC=CC=CC=C[C@@H]([C@@H](C)OC([C@@H]1[C@@H](CCCCC)O)=O)O)C)O)O)O)O)O)O |t:14,16,18,20,22|

Computed Properties

• Exact Mass: 654.39800
• Monoisotopic Mass: 654.39791266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 991
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 208Ų

Experimental Properties

• Color/Form: NA
• Density: 1.161±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 163-180 ºC
• Boiling Point: 913.9±65.0 °C at 760 mmHg
• Flash Point: 188.5±24.4 °C
• Solubility: Slightly soluble (5.4 g/l) (25 º C),
• PSA: 208.37000
• LogP: 1.88800
• Specific Rotation: D25 -245° (c = 0.8 in DMF)

Filipin III Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：RN9800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues